Cas no 98855-43-7 (3-acetamido-4-trimethylammonio-butanoate)

3-acetamido-4-trimethylammonio-butanoate structure
98855-43-7 structure
Product Name:3-acetamido-4-trimethylammonio-butanoate
CAS No:98855-43-7
MF:C9H18N2O3
MW:202.250822544098
CID:1002661
PubChem ID:127169
Update Time:2025-04-20

3-acetamido-4-trimethylammonio-butanoate Chemical and Physical Properties

Names and Identifiers

    • 3-acetamido-4-trimethylammonio-butanoate
    • 3-acetamido-4-(trimethylazaniumyl)butanoate
    • 3-ACETAMIDO-4-(TRIMETHYLAMMONIO)BUTANOATE
    • 87112-38-7
    • 1-Propanaminium, 2-(acetylamino)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
    • 1-Propanaminium, 2-(acetylamino)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt
    • 3-Acetamido-4-trimethylaminobutyric acid
    • BDBM50037266
    • 3-Acetylaminocarnitine
    • (2-Acetylamino-3-carboxy-propyl)-trimethyl-ammonium
    • DTXSID90913039
    • 3-[(1-Hydroxyethylidene)amino]-4-(trimethylazaniumyl)butanoate
    • FA 5859
    • SCHEMBL4339313
    • 98855-43-7
    • CHEMBL36063
    • Inchi: 1S/C9H18N2O3/c1-7(12)10-8(5-9(13)14)6-11(2,3)4/h8H,5-6H2,1-4H3,(H-,10,12,13,14)
    • InChI Key: UWNPJVFSZBPJQO-UHFFFAOYSA-N
    • SMILES: [O-]C(CC(C[N+](C)(C)C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 202.13174244g/mol
  • Monoisotopic Mass: 202.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 69.2Ų

3-acetamido-4-trimethylammonio-butanoate Related Literature

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